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succinimidyl ester
CAS No.: 113721-87-2

Cat. No.: B045129

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the use of Aminomethylcoumarin Acetate
(AMCA)-NHS Ester for the fluorescent labeling of antibodies and other proteins for flow
cytometry applications. AMCA is a bright blue fluorescent dye that is well-suited for multicolor
flow cytometry experiments due to its minimal spectral overlap with commonly used green and
red fluorophores.[1][2] The N-hydroxysuccinimide (NHS) ester functional group allows for
efficient and stable covalent labeling of primary amines on target proteins.[2][3]

Introduction to AMCA-NHS Ester

AMCA-NHS ester (succinimidyl-7-amino-4-methylcoumarin-3-acetic acid) is a popular amine-
reactive fluorescent labeling reagent.[3] It reacts with primary amines, such as the side chain of
lysine residues, at a pH range of 7-9 to form a stable amide bond.[3][4] This characteristic
makes it an excellent choice for labeling antibodies and other proteins for use in various
immunofluorescence-based assays, including flow cytometry.[3][5][6] Key features of AMCA
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include its large Stokes shift, high resistance to photobleaching, and pH-independent
fluorescence between pH 4 and 10.[1][3]

Key Characteristics and Spectral Properties

Proper experimental design and data interpretation in flow cytometry rely on a thorough

understanding of the fluorophore's spectral properties.

Property

Value

Notes

Excitation Maximum (Aex)

~345-348 nm[1][5][7]

Compatible with UV (355 nm)
or violet (405 nm) lasers on

flow cytometers.[8]

Emission Maximum (Aem)

~435-450 nm[1][5][7]

Emits in the blue region of the

spectrum.

Molar Extinction Coefficient (g)

~17,400 - 19,000 cm~*M~1[1]

Indicates high efficiency of light

[31[7] absorption.
Molecular Weight 330.3 g/mol [3][7]
o ) ) Reacts with lysine residues
Reactivity Primary amines|[3][6] ) )
and the N-terminus of proteins.
N Prepare stock solutions in
Solubility DMSO, DMFI[3]
anhydrous solvents.
-20°C in the dark, NHS esters are moisture-
Storage

desiccated[1][4][7]

sensitive.[2][9]

Experimental Protocols
Antibody Labeling with AMCA-NHS Ester

This protocol outlines the steps for conjugating AMCA-NHS ester to a typical IgG antibody.

Materials:

» Purified antibody (free of amine-containing buffers like Tris or glycine, and stabilizers like

BSA)[10][11]
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¢ AMCA-NHS Ester
e Anhydrous Dimethyl Sulfoxide (DMSO)

o Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3-8.5 or 0.05 M Sodium Borate, pH 8.5[2]
[10]

 Purification resin (e.g., Sephadex G-25) or dialysis equipment
o Phosphate Buffered Saline (PBS)

Protocol:

e Antibody Preparation:

o Ensure the antibody is at a concentration of at least 2 mg/mL in an amine-free buffer.[10] If
necessary, perform a buffer exchange into the Reaction Buffer.[2]

o AMCA-NHS Ester Stock Solution Preparation:

o Allow the vial of AMCA-NHS ester to equilibrate to room temperature before opening to
prevent moisture condensation.[2][9]

o Prepare a 10 mg/mL stock solution of AMCA-NHS ester in anhydrous DMSO. This solution
should be prepared fresh as NHS esters are moisture-sensitive.[10]

o Conjugation Reaction:

o Adjust the pH of the antibody solution to 8.3-8.5 if not already in the optimal Reaction
Buffer.[10][12]

o Calculate the required volume of the AMCA-NHS ester stock solution to achieve a desired
molar excess. A 10- to 20-fold molar excess of dye to antibody is a good starting point, but
this should be optimized for each antibody.[12]

o Slowly add the calculated amount of AMCA-NHS ester solution to the antibody solution
while gently vortexing.[12]
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o Incubate the reaction for 1-2 hours at room temperature, protected from light.[12]

 Purification of the Labeled Antibody:

o Remove unconjugated AMCA-NHS ester using a gel filtration column or by dialysis against
PBS.[10]

o Collect the first colored fractions, which contain the labeled antibody.[10]
e Storage of the Labeled Antibody:

o Store the purified AMCA-labeled antibody at 4°C for short-term storage or at -20°C in
single-use aliquots for long-term storage.[2][13] Protect from light.[14]

Preparation

) Conjugation Purification & Storage
—

( ( Purification Storage )
Gel filtration or Dialysis, 4°C or -20°C, protected from light
) > ] ( ysis) ] [( p ght)

Click to download full resolution via product page

Antibody Labeling Workflow

Cell Staining for Flow Cytometry

This protocol provides a general procedure for staining cells with an AMCA-conjugated
antibody.

Materials:
e Cell suspension (1 x 107 cells/mL)

o AMCA-conjugated antibody
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Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

Flow cytometry tubes

(Optional) Fc receptor blocking solution

(Optional) Viability dye

Protocol:

e Cell Preparation:

o Harvest cells and wash them once with cold Flow Cytometry Staining Buffer.[12]

o Resuspend the cells to a concentration of 1 x 107 cells/mL in the staining buffer.[12]

e Staining:

o

Aliquot 100 pL of the cell suspension (1 x 10° cells) into flow cytometry tubes.[12]

[¢]

(Optional) To reduce non-specific binding, incubate the cells with an Fc receptor blocking
solution.[10][14]

[¢]

Add the optimal concentration of the AMCA-conjugated antibody. This concentration
should be determined by titration (typically 0.1-10 pg/mL).[12]

[¢]

Incubate for 20-30 minutes at 4°C, protected from light.[10]
e Washing:

o Add 1-2 mL of ice-cold Flow Cytometry Staining Buffer to each tube and centrifuge at 300-
400 x g for 5 minutes at 4°C.[10]

o Carefully decant the supernatant and repeat the wash step two more times.[10]
e Flow Cytometry Analysis:

o Resuspend the cell pellet in an appropriate volume of Flow Cytometry Staining Buffer.
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o Acquire data on a flow cytometer equipped with a UV or violet laser for AMCA excitation.
[8] Use a blue emission filter (e.g., 450/50 nm).[8]

o Include appropriate controls, such as unstained cells and single-color controls for
compensation.[8]
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Troubleshooting
Issue Possible Cause Suggested Solution
o ] Titrate the antibody to
) Insufficient antibody ) )
Weak or No Signal ] determine the optimal
concentration. _
concentration.[14][15]
Use a positive control with
known antigen expression.
Low antigen expression. Consider using a brighter

fluorophore if expression is
very low.[14][15]

) Ensure proper storage of the
Degraded antibody or ) )
conjugated antibody (4°C,
fluorophore. )
protected from light).[14]

Inefficient labell Optimize the dye-to-antibody
nefficient labeling.
J molar ratio during conjugation.

) - ) o Use an Fc receptor block.[14]
High Background Non-specific antibody binding. )
Include an isotype control.[14]

Decrease the antibody
Excess antibody. concentration and ensure

thorough washing.

Use a viability dye to exclude
) dead cells from the analysis.
Cell death and debris. )
Handle cells gently to avoid

lysis.

Application in Signaling Pathways

AMCA-conjugated antibodies are valuable tools for investigating signaling pathways by flow
cytometry. For instance, they can be used to detect the phosphorylation status of key signaling
proteins, providing insights into cellular activation and function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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